Cas no 1935128-32-7 (1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl-)

• Product Name: 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl-
• CAS No: 1935128-32-7
• MF: C₆H₁₂ClNO₃S
• MW: 213.682379722595
• CID: 5962760
• PubChem ID: 130927579
• Update Time: 2025-10-29

1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl-
• EN300-1155224
• 1935128-32-7
• 6-Methyl-1,4-oxazepane-4-sulfonyl chloride
• 6-Methyl-1,4-oxazepane-4-sulfonylchloride

• Inchi： 1S/C6H12ClNO3S/c1-6-4-8(12(7,9)10)2-3-11-5-6/h6H,2-5H2,1H3
• InChI Key： MXXAZLBEDGYQNY-UHFFFAOYSA-N
• SMILES： O1CC(C)CN(S(Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 213.0226421g/mol
• Monoisotopic Mass: 213.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 315.3±31.0 °C(Predicted)
• pka: -9.56±0.40(Predicted)

Additional information on 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl-

Introduction to 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- (CAS No. 1935128-32-7)

The compound 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl-, identified by its CAS number 1935128-32-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic sulfonyl chloride derivative features a tetrahydro-6-methyl-1,4-oxazepine core, which makes it a versatile building block for the development of more complex molecular structures. The presence of a sulfonyl chloride group at the 4-position enhances its reactivity, particularly in nucleophilic substitution reactions, making it valuable for constructing biologically active molecules.

In recent years, the demand for specialized heterocyclic compounds has surged due to their diverse applications in drug discovery and material science. The tetrahydro-6-methyl-1,4-oxazepine scaffold is particularly noteworthy because it can be modified in multiple ways to yield derivatives with tailored properties. For instance, the sulfonyl chloride functionality allows for facile introduction of amine groups via displacement reactions, enabling the synthesis of sulfonamides—a class of compounds known for their broad spectrum of biological activities.

One of the most compelling aspects of 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- is its potential in medicinal chemistry. The oxazepine ring system is a privileged structure in drug design due to its ability to mimic the conformational preferences of biologically important molecules. Furthermore, modifications at the 6-position with a methyl group can influence electronic and steric properties, further fine-tuning the compound's interactions with biological targets. Current research indicates that derivatives of this type are being explored for their pharmacological potential in treating neurological disorders and inflammation-related conditions.

The synthesis of 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a precursor molecule to introduce the oxazepine core followed by sulfonylation and subsequent chlorination. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and purity. These techniques are crucial for producing high-quality intermediates that meet the stringent requirements of modern pharmaceutical manufacturing.

Recent studies have demonstrated the utility of this compound in the development of novel therapeutic agents. For example, researchers have synthesized analogs of 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- and evaluated their binding affinity to various protein targets. Preliminary results suggest that certain derivatives exhibit potent inhibitory activity against enzymes implicated in cancer progression and infectious diseases. Such findings underscore the importance of this scaffold in drug discovery efforts.

The chemical properties of 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- also make it a valuable tool in materials science. The presence of both aromatic and saturated moieties contributes to its versatility as a precursor for polymers and specialty chemicals. Researchers are exploring its incorporation into functional materials that exhibit unique electronic or optical properties. These applications highlight the broad industrial relevance of heterocyclic compounds like this one.

In conclusion, 1,4-Oxazepine-4(5H)-sulfonyl chloride, tetrahydro-6-methyl- (CAS No. 1935128-32-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable intermediate for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for this class of compounds, their importance is likely to grow further in the coming years.